2-Propenoic acid, 3-phenyl-, 3-phenyl-2-propenyl ester
Overview
Description
2-Propenoic acid, 3-phenyl-, 3-phenyl-2-propenyl ester is a natural product found in Goniothalamus borneensis, Artemisia pallens, and other organisms . It has a molecular formula of C18H16O2 .
Molecular Structure Analysis
The molecular structure of this compound can be represented by the InChI string:InChI=1S/C18H16O2/c19-18(14-13-17-10-5-2-6-11-17)20-15-7-12-16-8-3-1-4-9-16/h1-14H,15H2 . Its canonical SMILES representation is C1=CC=C(C=C1)C=CCOC(=O)C=CC2=CC=CC=C2 . Physical And Chemical Properties Analysis
This compound has a molecular weight of 264.3 g/mol . It has a computed XLogP3 value of 4.4, indicating its lipophilicity . It has no hydrogen bond donors, two hydrogen bond acceptors, and six rotatable bonds . Its exact mass and monoisotopic mass are both 264.115029749 g/mol . The topological polar surface area is 26.3 Ų , and it has 20 heavy atoms .Scientific Research Applications
Conformational Analysis
- Conformational Studies in Various Solvents : Investigations on the conformations of compounds similar to 2-Propenoic acid, 3-phenyl-, 3-phenyl-2-propenyl ester, such as E-2-phenyl-3(2′-furyl)propenoic acid and its methyl ester, were conducted using NMR spectroscopy in different solvents like methanol, chloroform, and dimethyl sulfoxide. These studies aimed to identify conformational preferences in solutions, although no clear preferences were found (Forgó, Felfoeldi, & Pálinkó, 2005).
Synthesis and Labeling
- Preparation of Labeled Carboxylic Acids : The preparation of 18O-bilabelled acids, including cinnamic and phenylpropiolic acids (related to 2-Propenoic acid, 3-phenyl-, 3-phenyl-2-propenyl ester), was achieved via the alkaline hydrolysis of styrylisoxazoles. This process is significant for the synthesis of labeled compounds for research purposes (Baracchi et al., 1986).
Chemopreventive Potential
- Cancer Chemoprevention : A study on 3-(4'-geranyloxy-3'-methoxyphenyl)-2-trans propenoic acid, a compound related to 2-Propenoic acid, 3-phenyl-, 3-phenyl-2-propenyl ester, highlighted its potential as a novel chemopreventive agent for various types of cancer. This secondary metabolite has shown promising effects in preventing colon and tongue cancers (Curini et al., 2006).
Antioxidant Activity
- Evaluation of Antioxidant Activity : Cinnamic acid, a compound similar to 2-Propenoic acid, 3-phenyl-, 3-phenyl-2-propenyl ester, demonstrated significant antioxidant activity. This research has implications for the potential antioxidant properties of related compounds (Oladimeji, Essien, Sheriff, & Alemika, 2019).
properties
IUPAC Name |
3-phenylprop-2-enyl 3-phenylprop-2-enoate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16O2/c19-18(14-13-17-10-5-2-6-11-17)20-15-7-12-16-8-3-1-4-9-16/h1-14H,15H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NQBWNECTZUOWID-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C=CCOC(=O)C=CC2=CC=CC=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID7047647 |
Source
|
| Record name | 3-Phenyl-2-propen-1-yl 3-phenylacrylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID7047647 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
264.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
122-69-0 |
Source
|
| Record name | Cinnamyl cinnamate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=122-69-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3-Phenyl-2-propen-1-yl 3-phenylacrylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID7047647 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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